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Compound of Interest

Compound Name: KISS1-305

Cat. No.: B12432755 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling KISS1-305. The following procedures are based on

standard laboratory practices for handling bioactive peptides and are intended to ensure the

safety of personnel and the integrity of the product.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure and

contamination when working with KISS1-305. All personnel must be trained in the proper use

and disposal of PPE.

Activity Required PPE

Routine Handling & Reconstitution

- Safety glasses with side shields or chemical

splash goggles- Chemical-resistant nitrile

gloves- Laboratory coat

Handling of Lyophilized Powder

- All PPE for routine handling- Fume hood or

ventilated enclosure- N95 respirator or

equivalent to prevent inhalation

Spill Cleanup
- All PPE for routine handling- Chemical-

resistant shoe covers (for large spills)
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the stability and activity of

KISS1-305.

Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage.

Confirm that the product name and quantity match the order.

The vial should be sealed. Do not use if the seal is broken.

Storage:

Lyophilized Peptide: Store at -20°C in a tightly sealed container.[1] This is the recommended

storage temperature for long-term stability.

Reconstituted Solution: Aliquot the reconstituted peptide into smaller, single-use volumes

and store at -20°C. Avoid repeated freeze-thaw cycles. For short-term storage (up to a few

days), the solution can be kept at 2-8°C.

Reconstitution:

Allow the vial of lyophilized KISS1-305 to equilibrate to room temperature in a desiccator

before opening to prevent condensation.

Work in a fume hood or a well-ventilated area.

Add the appropriate volume of sterile, pyrogen-free solvent (e.g., sterile water or a buffer

recommended by the supplier) to the vial.

Gently swirl or vortex to dissolve the peptide. Avoid vigorous shaking, which can cause

aggregation.

Disposal Plan
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All waste materials contaminated with KISS1-305 must be handled as chemical waste and

disposed of in accordance with institutional, local, state, and federal regulations.

Waste Streams:

Solid Waste: Used vials, pipette tips, gloves, and other contaminated disposable materials

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of KISS1-305 should be collected in a designated,

labeled hazardous waste container. Do not pour down the drain.

Decontamination:

Work surfaces should be decontaminated after handling the peptide.

Reusable equipment should be thoroughly rinsed with an appropriate solvent and then

washed as per standard laboratory procedures.

Emergency Procedures
Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention if irritation develops or persists.

Eye Contact:

Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.
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If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the spill involves lyophilized

powder.

Cover the spill with an absorbent material.

Clean the area with a suitable disinfectant or cleaning agent.

Collect all cleanup materials in a designated hazardous waste container.

Visualized Workflows and Pathways
The following diagrams provide a visual representation of the KISS1 signaling pathway and a

general experimental workflow for handling KISS1-305.
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Caption: KISS1-305 signaling pathway via the KISS1 receptor (KISS1R).
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Caption: General experimental workflow for handling KISS1-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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